Cas no 65156-70-9 (1-butyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one)
65156-70-9 structure
Product Name:1-butyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one
CAS No:65156-70-9
MF:C8H14N2O
MW:154.209561824799
CID:522949
PubChem ID:4386080
Update Time:2025-04-19
1-butyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties
Names and Identifiers
-
- 3H-Pyrazol-3-one,2-butyl-2,4-dihydro-5-methyl-
- 2-BUTYL-5-METHYL-2,4-DIHYDRO-3H-PYRAZOL-3-ONE
- 2-butyl-5-methyl-4H-pyrazol-3-one
- 1-Butyl-3-methyl-2-pyrazolin-5-one
- AC1N9IHA
- AC1Q2WZP
- CTK5C2277
- HMS1548O02
- SureCN4664754
- TimTec1_005238
- 1-butyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one
-
- MDL: MFCD02293139
- Inchi: 1S/C8H14N2O/c1-3-4-5-10-8(11)6-7(2)9-10/h3-6H2,1-2H3
- InChI Key: URLKJZYEIINRBY-UHFFFAOYSA-N
- SMILES: O=C1CC(C)=NN1CCCC
Computed Properties
- Exact Mass: 154.11072
- Monoisotopic Mass: 154.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.7A^2
- XLogP3: 1
Experimental Properties
- Density: 1.07
- Boiling Point: 215.2°C at 760 mmHg
- Flash Point: 84°C
- Refractive Index: 1.529
- PSA: 32.67
1-butyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B427165-25mg |
1-butyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one |
65156-70-9 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B427165-50mg |
1-butyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one |
65156-70-9 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B427165-250mg |
1-butyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one |
65156-70-9 | 250mg |
$ 320.00 | 2022-06-07 | ||
| Enamine | EN300-11012-0.05g |
1-butyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one |
65156-70-9 | 90% | 0.05g |
$66.0 | 2023-10-27 | |
| Enamine | EN300-11012-0.1g |
1-butyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one |
65156-70-9 | 90% | 0.1g |
$98.0 | 2023-10-27 | |
| Enamine | EN300-11012-0.25g |
1-butyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one |
65156-70-9 | 90% | 0.25g |
$142.0 | 2023-10-27 | |
| Enamine | EN300-11012-0.5g |
1-butyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one |
65156-70-9 | 90% | 0.5g |
$271.0 | 2023-10-27 | |
| Enamine | EN300-11012-1.0g |
1-butyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one |
65156-70-9 | 1.0g |
$371.0 | 2023-02-09 | ||
| Enamine | EN300-11012-2.5g |
1-butyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one |
65156-70-9 | 90% | 2.5g |
$726.0 | 2023-10-27 | |
| Enamine | EN300-11012-5.0g |
1-butyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one |
65156-70-9 | 5.0g |
$1074.0 | 2023-02-09 |
1-butyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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